Cas no 2228414-25-1 (methyl 5-1-(aminooxy)ethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-1-(aminooxy)ethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228414-25-1
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6582994
• PubChem ID: 165688387
• Update Time: 2025-06-07

methyl 5-1-(aminooxy)ethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminooxy)ethyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-[1-(aminooxy)ethyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2228414-25-1
• EN300-1776540

• Inchi： 1S/C8H13N3O3/c1-5(14-9)7-4-6(8(12)13-3)10-11(7)2/h4-5H,9H2,1-3H3
• InChI Key： AIUDAFHSRUHULM-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CC(C(=O)OC)=NN1C)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-1-(aminooxy)ethyl-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction of CAS No. 2228414-25-1: Methyl 5-(1-(Aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate

The compound with CAS No. 2228414-25-1, commonly referred to as methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for bioactivity modulation. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

Methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by its pyrazole ring, which serves as a versatile scaffold for various functional groups. The presence of the aminooxy group (-O-NH2) introduces hydrophilic properties, enhancing its solubility in aqueous environments. This feature is particularly advantageous in pharmaceutical formulations where bioavailability is critical. Additionally, the methyl group attached to the pyrazole ring contributes to the compound's stability and lipophilicity, making it suitable for targeted drug delivery systems.

Recent research has focused on the synthesis and optimization of methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate using green chemistry principles. Scientists have explored catalytic methods to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high purity levels.

In terms of applications, this compound has shown promise in the development of bioactive molecules for therapeutic purposes. Its ability to act as a precursor for drug conjugates has been extensively studied. Researchers have demonstrated that methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate can be effectively coupled with various bioactive agents, such as antibiotics and anticancer drugs, to enhance their efficacy and reduce side effects.

Moreover, the compound's role in agrochemicals has been explored due to its potential as a herbicide or fungicide. Studies have indicated that it can inhibit key enzymes involved in plant pathogenesis, making it a candidate for next-generation crop protection agents.

From a structural perspective, methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits a balance between hydrophilic and lipophilic properties, which is crucial for its biological activity. The pyrazole ring provides a rigid framework that facilitates specific molecular interactions, while the aminooxy group enhances solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. Molecular docking studies have revealed potential binding sites on target proteins, suggesting its suitability for designing novel therapeutic agents.

In conclusion, methyl 5-(1-(aminooxy)ethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228414-25-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and development.